Cas no 1805940-33-3 (5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-methanol)

• Product Name: 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-methanol
• CAS No: 1805940-33-3
• MF: C₈H₇F₃INO₂
• MW: 333.046365022659
• CID: 4834316
• Update Time: 2025-08-05

5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-methanol

• Inchi： 1S/C8H7F3INO2/c1-4-7(15-8(9,10)11)5(3-14)6(12)2-13-4/h2,14H,3H2,1H3
• InChI Key： JUINGQPMPSOWOA-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C)C(=C1CO)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 2.6
• Topological Polar Surface Area: 42.4

Additional information on 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-methanol

Introduction to 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1805940-33-3)

5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1805940-33-3) is a highly specialized compound with significant potential in various fields of chemical and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring, an iodo substituent, a methyl group, and a trifluoromethoxy moiety. These structural features endow the compound with a range of chemical and biological properties that make it a valuable tool in both academic and industrial settings.

The molecular formula of 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-methanol is C₁₀H₉F₃INO₂, and its molecular weight is approximately 318.07 g/mol. The compound's structure can be visualized as a pyridine ring with the iodo group at the 5-position, the methyl group at the 2-position, and the trifluoromethoxy group at the 3-position. The presence of these functional groups imparts specific reactivity and solubility characteristics that are crucial for its applications in synthetic chemistry and medicinal research.

In recent years, there has been growing interest in the use of halogenated pyridines, such as 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-methanol, for their potential in drug discovery and development. The iodo substituent, in particular, is known to enhance the lipophilicity of molecules, which can improve their ability to cross biological membranes and reach target sites within cells. This property is particularly valuable in the design of drugs that need to penetrate cell membranes or cross the blood-brain barrier.

The trifluoromethoxy group in 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-methanol also plays a critical role in modulating the compound's biological activity. Fluorinated compounds are often used in medicinal chemistry due to their enhanced metabolic stability and improved pharmacokinetic properties. The trifluoromethoxy moiety can increase the lipophilicity of a molecule while also influencing its electronic properties, which can affect binding affinity to target proteins.

5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-methanol has been studied for its potential as an intermediate in the synthesis of more complex molecules with therapeutic applications. For example, it can serve as a building block for the preparation of novel antiviral agents, anticancer drugs, and other bioactive compounds. The methanol functionality at the 4-position of the pyridine ring provides a reactive site for further functionalization, allowing chemists to introduce additional substituents that can fine-tune the compound's properties for specific therapeutic targets.

In addition to its use as an intermediate, 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-methanol has shown promise in its own right as a lead compound for drug development. Recent studies have explored its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been investigated for its ability to inhibit kinases, which are key regulators of cellular processes such as cell growth and division. Kinase inhibitors are an important class of drugs used to treat various cancers and inflammatory diseases.

The synthesis of 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-methanol typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, metal-catalyzed cross-coupling reactions, and oxidative transformations. These methods have been optimized over time to produce the compound efficiently and on a scale suitable for both laboratory research and industrial production.

In terms of safety and handling, it is important to note that while 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-methanol is not classified as a hazardous material or controlled substance, it should still be handled with appropriate precautions due to its chemical reactivity and potential biological activity. Standard laboratory safety protocols should be followed when working with this compound to ensure the well-being of researchers and laboratory personnel.

To summarize, 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1805940-33-3) is a versatile compound with significant potential in chemical and pharmaceutical research. Its unique molecular structure makes it an attractive candidate for use as an intermediate in drug synthesis and as a lead compound for drug development. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing our understanding of chemical biology and medicinal chemistry.